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Compound of Interest

DL-Methionine methylsulfonium
Compound Name:
chloride

Cat. No.: B075466

This guide provides essential safety and logistical information for the proper disposal of DL-
Methionine methylsulfonium chloride, tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and regulatory compliance.

Immediate Safety Considerations

Before handling DL-Methionine methylsulfonium chloride for disposal, it is imperative to
consult your institution's specific Environmental Health and Safety (EHS) guidelines. Safety
Data Sheets (SDSs) for this compound present conflicting hazard information. While some
sources classify it as non-hazardous under OSHA and CLP regulations[1][2], others indicate
potential for acute oral toxicity, skin irritation, and severe water hazard[3][4].

Principle of Prudence: Given the conflicting data, it is safest to treat DL-Methionine
methylsulfonium chloride and any contaminated materials as hazardous waste unless
explicitly classified as non-hazardous by your institution's EHS department.[5] Always wear
appropriate Personal Protective Equipment (PPE), including safety glasses with side shields,
gloves, and a lab coat, when handling this chemical.[1]

Summary of Chemical and Safety Data

The following table summarizes key quantitative and qualitative data for DL-Methionine
methylsulfonium chloride.
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Property Data Citations

) Solid, powder, or crystals;
Physical Form _ [2][4]
colorless to white.

Solubility Soluble in water (100 mg/mL). [4]

pH 4.0-5.5. [4]

Conflicting Data Reported:-
Not considered hazardous by
2012 OSHA Hazard
Communication Standard (29
CFR 1910.122).[1]- Does not
meet criteria for classification

o in any hazard class (EC No

Hazard Classifications o [1112][31[4]

1272/2008).[2]- Acute toxicity,
oral (Category 4); Skin
corrosion/irritation (Category
2).[3]- WGK 3: Severely
hazardous to water (Germany).
[4]- Storage Class 11:

Combustible Solids.[4]

Procedural Guidance for Disposal

The following step-by-step protocols outline the recommended disposal pathway. The primary
approach is to manage the substance as regulated chemical waste through your institution's
EHS program.

Step 1: Waste Characterization and Segregation

o Consult EHS: Confirm the final waste determination (hazardous or non-hazardous) with your
institution's EHS officer.[5]

o Treat as Hazardous: In the absence of a definitive non-hazardous determination, manage all
DL-Methionine methylsulfonium chloride waste as hazardous.[5] This includes the pure
chemical, solutions, and any materials contaminated with it (e.g., gloves, absorbent paper,
weighing boats).
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e Segregate Incompatibles: Store this waste separately from incompatible materials, such as
strong oxidizing agents.[1][6]

Step 2: Packaging and Labeling Solid Waste

o Container Selection: Place dry, solid DL-Methionine methylsulfonium chloride waste into
a chemically compatible container that can be securely sealed with a screw-on cap.[7][8]

o Contaminated Lab Trash: Double-bag chemically contaminated lab supplies (gloves, wipes,
etc.) in clear plastic bags to allow for visual inspection. Seal each bag individually.[7]

o Labeling: As soon as the first item of waste is placed in the container, affix a "Hazardous
Waste" tag provided by your EHS department.[5][9] The label must include:

o The full, unabbreviated chemical name: "DL-Methionine methylsulfonium chloride".[9]
o The date waste generation began.[9]
o The specific laboratory or room number of origin.[9]

o The Principal Investigator's name and contact information.[9]

Step 3: Packaging and Labeling Liquid Waste

e Aqueous Solutions: Collect aqueous solutions of DL-Methionine methylsulfonium chloride
in a leak-proof container with a secure, screw-on cap. Do not use metal containers.[10]

e Secondary Containment: Place the primary liquid waste container within a larger, chemically
compatible secondary container capable of holding 110% of the liquid's volume.[7] This
prevents spills and allows for the segregation of incompatible liquid wastes.[7]

o Labeling: Label the liquid waste container with a hazardous waste tag, listing all chemical
constituents and their estimated concentrations.[6][9]

Step 4: Storage Prior to Disposal

» Designated Storage Area: Store the sealed and labeled waste containers in a designated
Satellite Accumulation Area (SAA) within your laboratory.[6]
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e Supervision: The SAA must be under the direct supervision of laboratory personnel.[10]

» Container Management: Keep waste containers closed at all times except when adding
waste.[7] Ensure containers are clean and free of external contamination before collection.

Step 5: Arranging for Final Disposal

e Request Collection: Contact your institution's EHS department or hazardous waste program
to schedule a waste collection.[5][9] Do not transport hazardous waste yourself.

o Follow Time Limits: Be aware of regulatory time limits for waste accumulation. Hazardous
waste must typically be collected within 90 days of the start date on the label.[7][10]

» Disposal of Empty Containers: A container that held DL-Methionine methylsulfonium
chloride must be triple-rinsed with a suitable solvent (like water). The rinsate must be
collected and disposed of as hazardous waste.[8] After rinsing and removal of the label, the
empty container may be disposed of as regular trash.[5][8]

Disposal Decision Workflow

The following diagram illustrates the logical workflow for making decisions regarding the
disposal of DL-Methionine methylsulfonium chloride.
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Caption: Disposal decision workflow for DL-Methionine methylsulfonium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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